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Compound of Interest

Compound Name: Sulphate heptahydrate

CAS No.: 642485-72-1

Cat. No.: B12583991
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Introduction
Iron(II) sulfate (FeSO₄) is a critical component in various pharmaceutical formulations, primarily

for the treatment and prevention of iron-deficiency anemia. Ensuring the purity of this raw

material is paramount for guaranteeing the safety, efficacy, and quality of the final drug product.

Titrimetric analysis offers a robust, reliable, and cost-effective method for quantifying the iron(II)

content and, consequently, the purity of iron(II) sulfate.

This application note details two widely accepted redox titration methods for the determination

of iron(II) sulfate purity:

Permanganometric Titration: Utilizes a standardized solution of potassium permanganate

(KMnO₄) as the titrant. The permanganate ion (MnO₄⁻) is a strong oxidizing agent that reacts

with iron(II) ions (Fe²⁺). The endpoint is self-indicating, marked by the persistence of the

purple color of the permanganate ion.[1]
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Cerimetric Titration: Employs a standardized solution of cerium(IV) sulfate (Ce(SO₄)₂) as the

titrant. Cerium(IV) ions (Ce⁴⁺) are potent oxidizing agents that react with Fe²⁺ in a 1:1 mole

ratio.[2][3] A redox indicator, such as ferroin, is typically used to detect the endpoint, which is

characterized by a sharp color change.[2][4]

Both methods are based on the oxidation of iron(II) to iron(III) and provide accurate and precise

results when performed correctly. The choice of method may depend on factors such as

reagent availability, potential interferences, and specific regulatory requirements.

Principle of the Titration Methods
The fundamental principle underlying both methods is a redox reaction where iron(II) ions are

oxidized to iron(III) ions by a strong oxidizing agent (the titrant).

Permanganometric Titration: In an acidic medium (typically sulfuric acid), the permanganate ion

is reduced to manganese(II) ion, while oxidizing iron(II) to iron(III).[1][5] The half-reactions and

the overall net ionic equation are as follows:

Oxidation: 5Fe²⁺ → 5Fe³⁺ + 5e⁻

Reduction: MnO₄⁻ + 8H⁺ + 5e⁻ → Mn²⁺ + 4H₂O

Overall Reaction: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O[5]

Cerimetric Titration: In an acidic solution, cerium(IV) ions are reduced to cerium(III) ions as they

oxidize iron(II) to iron(III). The reaction proceeds in a 1:1 stoichiometric ratio:[2][3]

Overall Reaction: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

Data Presentation
Reagent Specifications

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://kemiaszakmodszertan.ttk.elte.hu/dstore/document/14349/UK05ferroussulfate.pdf
https://edu.rsc.org/download?ac=500797
https://kemiaszakmodszertan.ttk.elte.hu/dstore/document/14349/UK05ferroussulfate.pdf
https://en.wikipedia.org/wiki/Cerimetry
https://chemistry.stackexchange.com/questions/86510/what-is-the-product-of-the-titration-of-potassium-permanganate-and-ironii-sulf
https://staff.buffalostate.edu/nazareay/che112/manganate.htm
https://staff.buffalostate.edu/nazareay/che112/manganate.htm
https://kemiaszakmodszertan.ttk.elte.hu/dstore/document/14349/UK05ferroussulfate.pdf
https://edu.rsc.org/download?ac=500797
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12583991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Formula
Molar Mass ( g/mol
)

Typical
Concentration

Iron(II) Sulfate

Heptahydrate
FeSO₄·7H₂O 278.01 Sample

Potassium

Permanganate
KMnO₄ 158.03 0.02 M (0.1 N)

Cerium(IV) Sulfate Ce(SO₄)₂ 332.24 0.1 M (0.1 N)

Sodium Oxalate Na₂C₂O₄ 134.00 Primary Standard

Sulfuric Acid H₂SO₄ 98.08 1 M

Ferroin Indicator C₃₆H₂₄FeN₆SO₄ 692.52 0.025 M

Example Titration Data and Purity Calculation
(Permanganometry)
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Parameter Trial 1 Trial 2 Trial 3

Mass of Iron(II)

Sulfate Sample (g)
0.5012 0.5005 0.5020

Initial Burette Reading

(mL)
0.00 0.00 0.00

Final Burette Reading

(mL)
18.05 17.98 18.10

Volume of KMnO₄

used (mL)
18.05 17.98 18.10

Molarity of KMnO₄

(mol/L)
0.0200 0.0200 0.0200

Moles of KMnO₄ (mol) 3.61 x 10⁻⁴ 3.60 x 10⁻⁴ 3.62 x 10⁻⁴

Moles of Fe²⁺ (mol) 1.805 x 10⁻³ 1.800 x 10⁻³ 1.810 x 10⁻³

Mass of FeSO₄·7H₂O

(g)
0.5018 0.5004 0.5032

Purity (%) 100.12 99.98 100.24

Average Purity (%) \multicolumn{3}{c }{100.11}

Standard Deviation \multicolumn{3}{c }{0.13}

Experimental Protocols
Protocol 1: Permanganometric Titration
4.1.1. Materials and Reagents:

Iron(II) sulfate heptahydrate (FeSO₄·7H₂O) sample

Potassium permanganate (KMnO₄)

Sodium oxalate (Na₂C₂O₄), primary standard grade

Concentrated sulfuric acid (H₂SO₄)
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Distilled or deionized water

Analytical balance

Volumetric flasks (250 mL, 500 mL)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

Heating plate

4.1.2. Preparation of 0.02 M Potassium Permanganate Solution:

Weigh approximately 3.2 g of KMnO₄ and dissolve it in 1000 mL of distilled water.

Boil the solution for about an hour to oxidize any organic matter present.

Allow the solution to cool and stand for at least 24 hours in the dark to allow for the

precipitation of manganese dioxide (MnO₂).

Carefully decant or filter the supernatant solution through a sintered glass funnel to obtain a

clear solution. Store in a clean, dark bottle.

4.1.3. Standardization of Potassium Permanganate Solution:

Accurately weigh about 0.2 g of dried primary standard sodium oxalate into a 250 mL

Erlenmeyer flask.

Add approximately 100 mL of distilled water and 20 mL of 1 M sulfuric acid.

Heat the solution to 60-70°C.[6]

Titrate the hot solution with the prepared KMnO₄ solution. The endpoint is reached when the

first persistent pink color remains for about 30 seconds.[7]

Record the volume of KMnO₄ used and calculate the exact molarity.
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4.1.4. Titration of Iron(II) Sulfate:

Accurately weigh about 0.5 g of the iron(II) sulfate heptahydrate sample into a 250 mL

Erlenmeyer flask.

Dissolve the sample in approximately 100 mL of distilled water and add 20 mL of 1 M sulfuric

acid. The acid is added to prevent the oxidation of iron(II) by air and to provide the necessary

acidic medium for the reaction.[8][9]

Titrate the solution with the standardized KMnO₄ solution until the first permanent pale pink

color is observed.[9]

Record the volume of KMnO₄ solution consumed.

Repeat the titration at least two more times for precision.

4.1.5. Calculation of Purity:

The percentage purity of iron(II) sulfate heptahydrate is calculated using the following formula:

Purity (%) = (V × M × 5 × Molar Mass of FeSO₄·7H₂O) / (Mass of Sample) × 100

Where:

V = Volume of KMnO₄ solution used (L)

M = Molarity of KMnO₄ solution (mol/L)

5 = Stoichiometric ratio of Fe²⁺ to MnO₄⁻[5]

Molar Mass of FeSO₄·7H₂O = 278.01 g/mol

Protocol 2: Cerimetric Titration
4.2.1. Materials and Reagents:

Iron(II) sulfate heptahydrate (FeSO₄·7H₂O) sample

Ammonium cerium(IV) sulfate dihydrate ((NH₄)₄Ce(SO₄)₄·2H₂O)
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Ammonium iron(II) sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O), primary standard grade

Concentrated sulfuric acid (H₂SO₄)

Ferroin indicator solution

Distilled or deionized water

Analytical balance

Volumetric flasks (500 mL)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

4.2.2. Preparation of 0.1 M Cerium(IV) Sulfate Solution:

To 500 mL of distilled water, cautiously add 28 mL of concentrated sulfuric acid and allow the

solution to cool.

Weigh approximately 63.2 g of ammonium cerium(IV) sulfate dihydrate and dissolve it in the

cooled acid solution.

Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with distilled water.

4.2.3. Standardization of Cerium(IV) Sulfate Solution:

Accurately weigh about 0.8 g of primary standard ammonium iron(II) sulfate hexahydrate into

a 250 mL Erlenmeyer flask.

Dissolve the solid in 100 mL of 1 M sulfuric acid.

Add 2-3 drops of ferroin indicator.

Titrate with the prepared cerium(IV) sulfate solution. The endpoint is indicated by a sharp

color change from red to pale blue/green.[2]
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Record the volume of Ce(SO₄)₂ used and calculate the exact molarity.

4.2.4. Titration of Iron(II) Sulfate:

Accurately weigh about 0.5 g of the iron(II) sulfate heptahydrate sample into a 250 mL

Erlenmeyer flask.[2]

Dissolve the sample in approximately 100 mL of distilled water and add 20 mL of 1 M sulfuric

acid.

Add 2-3 drops of ferroin indicator.

Titrate the solution with the standardized 0.1 M cerium(IV) sulfate solution until the endpoint

color change (red to pale blue/green) is observed.[2]

Record the volume of Ce(SO₄)₂ solution consumed.

Repeat the titration at least two more times for accuracy.

4.2.5. Calculation of Purity:

The percentage purity of iron(II) sulfate heptahydrate is calculated using the following formula:

Purity (%) = (V × M × Molar Mass of FeSO₄·7H₂O) / (Mass of Sample) × 100

Where:

V = Volume of Ce(SO₄)₂ solution used (L)

M = Molarity of Ce(SO₄)₂ solution (mol/L)

Molar Mass of FeSO₄·7H₂O = 278.01 g/mol
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Caption: Experimental workflow for the titrimetric determination of iron(II) sulfate purity.
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Caption: Redox reactions in permanganometric titration of iron(II).
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Ce⁴⁺ (Cerium IV) Ce³⁺ (Cerium III)
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Click to download full resolution via product page

Caption: Redox reactions in cerimetric titration of iron(II).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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